1-(2-bromoallyl)-2-((naphthalen-2-yloxy)methyl)-1H-benzo[d]imidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(2-bromoallyl)-2-((naphthalen-2-yloxy)methyl)-1H-benzo[d]imidazole is a compound that belongs to the family of benzimidazole derivatives. It is a synthetic compound that has been synthesized for its potential use in scientific research. This compound has been found to have a wide range of applications in various fields of research, including medicinal chemistry, biochemistry, and pharmacology.
Scientific Research Applications
Biological Activity and Medicinal Chemistry
Antibacterial and Antifungal Properties : A study by Al-Hakimi et al. (2020) discusses the synthesis of metal complexes derived from Schiff base ligands, showing significant antibacterial and antifungal activities. These complexes exhibit a range of biological activities, highlighting the potential of related compounds in developing new antimicrobial agents (Al-Hakimi et al., 2020).
DNA Binding and Cytotoxicity : Paul et al. (2015) synthesized new benzimidazole-based Schiff base copper(II) complexes, demonstrating their ability to bind to DNA and exhibit substantial cytotoxic effects against various cancer cell lines. This indicates the potential for developing novel anticancer agents (Paul et al., 2015).
Chemical Synthesis and Material Science
Heterocyclic Compound Synthesis : Ahmad et al. (2018) explored the synthesis and properties of novel tetra substituted imidazoles, providing insights into their potential applications in materials science, particularly in the development of compounds with non-linear optical properties (Ahmad et al., 2018).
Microwave-Promoted Synthesis : Xue-rong (2010) described a novel microwave-promoted synthesis method for creating 1-((1H-benzo[d]imidazol-2-ylamino)methyl)naphthalen-2-ols. This method highlights the efficiency and potential for rapid synthesis of complex heterocyclic compounds, which can have various applications in chemical research and development (Xue-rong, 2010).
Enzyme Inhibition and Pharmaceutical Applications
- Pancreatic Lipase Inhibitors : A study by Unnisa et al. (2022) focused on the design and evaluation of N5-(1H-pyrazol-3-yl)-3H-benzo[d]imidazole-2,5-diamine derivatives as potential pancreatic lipase inhibitors. Their findings suggest promising applications in the treatment of obesity, indicating the therapeutic potential of similar compounds (Unnisa et al., 2022).
properties
IUPAC Name |
1-(2-bromoprop-2-enyl)-2-(naphthalen-2-yloxymethyl)benzimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17BrN2O/c1-15(22)13-24-20-9-5-4-8-19(20)23-21(24)14-25-18-11-10-16-6-2-3-7-17(16)12-18/h2-12H,1,13-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNAGTRXFEJWWMO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=C(CN1C2=CC=CC=C2N=C1COC3=CC4=CC=CC=C4C=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17BrN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-bromoallyl)-2-((naphthalen-2-yloxy)methyl)-1H-benzo[d]imidazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.